Cas no 954815-08-8 (3-Bromo-4-methoxy-5-nitrobenzoic acid)

• Product Name: 3-Bromo-4-methoxy-5-nitrobenzoic acid
• CAS No: 954815-08-8
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• MDL: MFCD09881755
• CID: 840247
• PubChem ID: 17733362
• Update Time: 2025-07-19

3-Bromo-4-methoxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-4-Methoxy-5-nitrobenzoic acid
• 3-BROMO-4-METHOXY-5-NITRO-BENZOIC ACID
• 3-Brom-4-methoxy-5-nitro-benzoesaeure
• 5-Brom-3-nitro-anissaeure
• STK398959
• 3-Bromo-4-methoxy-5-nitro-benzoicacid
• AK183974
• BB 0244811
• V9618
• AS-63104
• MFCD09881755
• DTXSID90589915
• 954815-08-8
• AKOS000109364
• W18027
• SY066004
• CS-0061914
• 3-Bromo-4-methoxy-5-nitro benzoicacid
• DB-339205
• 3-Bromo-4-methoxy-5-nitrobenzoic acid

• MDL： MFCD09881755
• Inchi： 1S/C8H6BrNO5/c1-15-7-5(9)2-4(8(11)12)3-6(7)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： WYCKROZPOJCKCA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.94300
• Monoisotopic Mass: 274.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.792
• Boiling Point: 400°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.62
• PSA: 92.35000
• LogP: 2.58730

Additional information on 3-Bromo-4-methoxy-5-nitrobenzoic acid

Recent Advances in the Study of 3-Bromo-4-methoxy-5-nitrobenzoic Acid (CAS: 954815-08-8)

The compound 3-Bromo-4-methoxy-5-nitrobenzoic acid (CAS: 954815-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-Bromo-4-methoxy-5-nitrobenzoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo and nitro substituents, make it a valuable building block for the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors with improved selectivity profiles.

In addition to its synthetic applications, 3-Bromo-4-methoxy-5-nitrobenzoic acid has been investigated for its direct biological effects. Preliminary in vitro studies suggest that this compound exhibits moderate anti-inflammatory activity by modulating the NF-κB signaling pathway. Researchers are now exploring its potential as a lead compound for the development of new anti-inflammatory agents, with ongoing optimization efforts to enhance its potency and reduce off-target effects.

The pharmacokinetic properties of 3-Bromo-4-methoxy-5-nitrobenzoic acid have also been a subject of recent investigation. A 2024 study utilized advanced computational modeling to predict its metabolic stability and bioavailability, providing valuable insights for future drug design. These findings underscore the compound's potential as a scaffold for the development of orally bioavailable therapeutics.

Looking ahead, researchers are focusing on expanding the applications of 3-Bromo-4-methoxy-5-nitrobenzoic acid in targeted drug delivery systems. Its ability to undergo selective chemical modifications makes it an attractive candidate for conjugation with nanoparticles and other drug carriers. This approach could potentially address challenges related to drug solubility and tissue-specific delivery, opening new avenues for precision medicine.

In conclusion, 3-Bromo-4-methoxy-5-nitrobenzoic acid (CAS: 954815-08-8) represents a promising compound with diverse applications in pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule positions it as a valuable tool for drug discovery. Future studies should focus on elucidating its mechanism of action and exploring its therapeutic potential in disease models, paving the way for translational applications.